molecular formula C9H13Cl2NO B15372046 (4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one CAS No. 87624-26-8

(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one

Cat. No.: B15372046
CAS No.: 87624-26-8
M. Wt: 222.11 g/mol
InChI Key: ICSQYGDMSMVESO-NKWVEPMBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one is a bicyclic heterocyclic compound featuring a partially hydrogenated quinoline core with two chlorine atoms at the 3-position and a ketone group at the 2-position. While direct synthesis or application data for this compound are absent in the provided evidence, comparisons with structurally related quinolin-2(1H)-ones and dihydroquinoline derivatives highlight critical differences in substituents, synthetic pathways, and physicochemical properties.

Properties

CAS No.

87624-26-8

Molecular Formula

C9H13Cl2NO

Molecular Weight

222.11 g/mol

IUPAC Name

(4aS,8aR)-3,3-dichloro-1,4,4a,5,6,7,8,8a-octahydroquinolin-2-one

InChI

InChI=1S/C9H13Cl2NO/c10-9(11)5-6-3-1-2-4-7(6)12-8(9)13/h6-7H,1-5H2,(H,12,13)/t6-,7+/m0/s1

InChI Key

ICSQYGDMSMVESO-NKWVEPMBSA-N

Isomeric SMILES

C1CC[C@@H]2[C@@H](C1)CC(C(=O)N2)(Cl)Cl

Canonical SMILES

C1CCC2C(C1)CC(C(=O)N2)(Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features are summarized below:

Compound Substituents/Modifications Molecular Formula Key Properties
(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one (Target) 3,3-Dichloro; octahydroquinoline core C₉H₁₂Cl₂NO High lipophilicity due to Cl substituents; rigid bicyclic framework
(4S)-Hexyl-3,4-Dihydroquinolin-2(1H)-one (8c) Hexyl chain at C4; non-halogenated dihydroquinoline C₁₅H₂₃NO 88% yield; >99% enantiomeric purity; HRMS m/z 232.1695
7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one 7-Cl, 6-F; cyclopropyl at N1; 4-ketone C₁₂H₁₀ClFNO Halogen-rich; potential antimicrobial applications
3-[(2,3-Dihydro-1H-1,4-diazepin-6-yl)carbonyl]-4-hydroxy-1-methylquinolin-2(1H)-one Diazepine ring; hydroxyl at C4; methyl at N1 C₁₈H₁₈N₃O₃ Antimicrobial activity; IR: 3447 cm⁻¹ (OH), 1663 cm⁻¹ (C=O); m/z 297 (M⁺)
3,3’-((4-(prop-2-yn-1-yloxy)phenyl)methylene)-bis(4-hydroxyquinolin-2(1H)-one) (4b) Bis-quinolinone; propargyloxy phenyl linker C₃₄H₂₄N₂O₆ Click chemistry product; confirmed via NMR and HRMS

Spectral and Physicochemical Comparisons

  • NMR Shifts :
    • The target compound’s dichloro groups would deshield adjacent protons, causing distinct ¹H/¹³C NMR shifts (cf. 8c’s hexyl chain protons at δ 0.86 ).
    • Compound 8c exhibits aromatic protons at δ 6.84–7.23, while the diazepine-containing analog shows NH signals at δ 5.84.
  • Mass Spectrometry :
    • Compound 8c’s HRMS (m/z 232.1695) contrasts with the diazepine analog’s m/z 297 (M⁺) .
  • Enantiopurity :
    • Only 8c and click chemistry products (e.g., 8f ) report enantiomeric control, unlike the target compound.

Data Table: Key Comparative Metrics

Parameter Target Compound Compound 8c Antimicrobial Hybrid Bis-quinolinone 4b
Molecular Weight 236.10 g/mol 233.35 g/mol 297.36 g/mol 556.57 g/mol
Halogen Content 2 Cl atoms None None None
Synthetic Yield N/A 88% 77% Variable (click chemistry)
Enantiomeric Purity Undisclosed >99% N/A N/A
Key Applications Undisclosed Chiral synthesis Antimicrobial Drug delivery scaffolds

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.